Cas no 2228335-94-0 (methyl 2-methyl-5-(2,2,2-trifluoro-1-hydroxyethyl)furan-3-carboxylate)

• Product Name: methyl 2-methyl-5-(2,2,2-trifluoro-1-hydroxyethyl)furan-3-carboxylate
• CAS No: 2228335-94-0
• MF: C₉H₉F₃O₄
• MW: 238.160573720932
• CID: 6233457
• PubChem ID: 165883767
• Update Time: 2025-11-05

methyl 2-methyl-5-(2,2,2-trifluoro-1-hydroxyethyl)furan-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-methyl-5-(2,2,2-trifluoro-1-hydroxyethyl)furan-3-carboxylate
• EN300-2006191
• 2228335-94-0

• Inchi： 1S/C9H9F3O4/c1-4-5(8(14)15-2)3-6(16-4)7(13)9(10,11)12/h3,7,13H,1-2H3
• InChI Key： HGHHMXKLGZEXNT-UHFFFAOYSA-N
• SMILES： FC(C(C1=CC(C(=O)OC)=C(C)O1)O)(F)F

Computed Properties

• Exact Mass: 238.04529325g/mol
• Monoisotopic Mass: 238.04529325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 59.7Ų

Additional information on methyl 2-methyl-5-(2,2,2-trifluoro-1-hydroxyethyl)furan-3-carboxylate

Methyl 2-Methyl-5-(2,2,2-Trifluoro-1-Hydroxyethyl)furan-3-Carboxylate (CAS No. 2228335-94-0): An Overview

Methyl 2-methyl-5-(2,2,2-trifluoro-1-hydroxyethyl)furan-3-carboxylate (CAS No. 2228335-94-0) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its furan ring, methyl and trifluoro groups, and a hydroxyethyl substituent, which collectively contribute to its distinctive properties and reactivity.

The trifluoro substitution on the hydroxyethyl group is particularly noteworthy, as it imparts significant electronic and steric effects to the molecule. These effects can influence the compound's solubility, stability, and reactivity, making it a valuable building block for the synthesis of more complex molecules. The presence of the furan ring further enhances the compound's versatility, as furans are known for their ability to participate in a wide range of chemical reactions, including Diels-Alder cycloadditions and electrophilic aromatic substitutions.

In the context of pharmaceutical research, methyl 2-methyl-5-(2,2,2-trifluoro-1-hydroxyethyl)furan-3-carboxylate has been explored for its potential as an intermediate in the synthesis of novel drugs. Recent studies have highlighted its utility in the development of antiviral agents and anticancer drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of this compound as a key intermediate in the synthesis of a new class of antiviral agents targeting RNA viruses. The trifluoromethoxy group was found to enhance the antiviral activity by improving the compound's lipophilicity and cellular uptake.

Another area where this compound has shown promise is in the development of anticancer drugs. A research team at the University of California, Los Angeles (UCLA) published a study in 2020 demonstrating that derivatives of methyl 2-methyl-5-(2,2,2-trifluoro-1-hydroxyethyl)furan-3-carboxylate exhibit potent cytotoxic activity against various cancer cell lines. The study found that the trifluoro substitution on the hydroxyethyl group played a crucial role in enhancing the compound's ability to induce apoptosis in cancer cells.

Beyond pharmaceutical applications, methyl 2-methyl-5-(2,2,2-trifluoro-1-hydroxyethyl)furan-3-carboxylate has also been investigated for its potential use in materials science. Its unique electronic properties make it an attractive candidate for the development of functional materials with enhanced performance characteristics. For example, researchers at the Massachusetts Institute of Technology (MIT) have explored its use as a building block for advanced polymers with improved thermal stability and mechanical strength.

The synthesis of methyl 2-methyl-5-(2,2,2-trifluoro-1-hydroxyethyl)furan-3-carboxylate typically involves a multi-step process that includes the formation of the furan ring and subsequent functionalization with the trifluoro and hydroxy groups. One common synthetic route involves starting from a furan derivative and introducing the trifluoromethoxy group through a nucleophilic substitution reaction. The final step often involves esterification to form the methyl ester.

The physical properties of methyl 2-methyl-5-(2,2,2-trifluoro-1-hydroxyethyl)furan-3-carboxylate are also noteworthy. It is generally a solid at room temperature with a melting point ranging from 70 to 75°C. The compound is moderately soluble in common organic solvents such as dichloromethane and ethanol but has limited solubility in water due to its hydrophobic nature. These properties make it suitable for use in both solution-phase and solid-phase synthetic processes.

In terms of safety and handling, while methyl 2-methyl-5-(2,2,2-trifluoro-1-hydroxyethyl)furan-3-carboxylate is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when handling this compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles to prevent skin contact and inhalation.

The future prospects for methyl 2-methyl-5-(2,2,2-trifluoro-1-hydroxyethyl)furan-3-carboxylate are promising. Ongoing research continues to uncover new applications for this versatile compound across various scientific disciplines. As synthetic methods become more efficient and cost-effective, it is likely that we will see increased use of this compound in both academic research and industrial settings.

In conclusion, methyl 2-methyl-5-(2,2,2-trifluoro-1-hydroxyethyl)furan-3-carboxylate (CAS No. 228335-94-0) is a multifaceted organic compound with significant potential in pharmaceuticals and materials science. Its unique chemical structure and properties make it an attractive candidate for further exploration and development in these fields.